(3-Bromo-5-methyl-2-thienyl)carbamic acid tert-butyl ester

• Molecular Formula: C10H14BrNO2S
• Molecular Weight: 292.19 g/mol
• IUPAC Name: tert-butyl N-(3-bromo-5-methylthiophen-2-yl)carbamate
• InChI: InChI=1S/C10H14BrNO2S/c1-6-5-7(11)8(15-6)12-9(13)14-10(2,3)4/h5H,1-4H3,(H,12,13)
• InChI Key: LIERQQNZQZPBLG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(S1)NC(=O)OC(C)(C)C)Br

Description

(3-Bromo-5-methyl-2-thienyl)carbamic acid tert-butyl ester is a useful research compound. Its molecular formula is C10H14BrNO2S and its molecular weight is 292.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of tert-butyl 5-methylthiophen-2-ylcarbamate (5.1 g, 23.91 mmol) in MeOH (478 mL) at 0° C. was added drop wise a solution of bromine (1.232 mL, 23.91 mmol) in MeOH (478 mL) during 1.5 h. The reaction mixture was then stirred at 0° C. for 0.5 h and at ambient temperature for 45 min. The reaction was poured into water (400 mL) and the solution was neutralized with 2 M NaOH (aq). MeOH was removed under reduced pressure and the cloudy aqueous phase was extracted with DCM (3×200 mL). The combined organic phases were dried over MgSO4. The solvent was removed under reduced pressure to give (5.3 g, 76%) of the title compound that was used in the next step without further purification: LC/MS (Table 1, Method a) Rt=2.48 min; m/z: 292.1 (M−H)−.